4-chloro-N-{[5-methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}aniline

• IUPAC Name: 4-chloro-N-[[5-methoxy-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl]aniline
• InChI: InChI=1S/C13H13ClF3N3O/c1-20-12(21-2)10(11(19-20)13(15,16)17)7-18-9-5-3-8(14)4-6-9/h3-6,18H,7H2,1-2H3
• InChI Key: RQEPSPYELRWRSX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)CNC2=CC=C(C=C2)Cl)OC
• Molecular Formula: C13H13ClF3N3O
• Molecular Weight: 319.71 g/mol

Description

4-chloro-N-{[5-methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}aniline is a useful research compound. Its molecular formula is C13H13ClF3N3O and its molecular weight is 319.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Organic Chemistry

A key area of research involves the synthesis of pyrazolines and thiazolidin-4-one derivatives from compounds structurally related to "4-chloro-N-{[5-methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}aniline," demonstrating significant potential in organic chemistry for creating compounds with desirable biological activities (Patel et al., 2013). Such synthetic efforts are geared towards exploring new therapeutic agents, particularly those with anticancer and HIV inhibiting properties.

Antimicrobial Activity

The antimicrobial activity of pyrazol-4-yl- and 2H-chromene-based substituted anilines highlights the compound's potential in addressing microbial resistance. Derivatives of the compound have demonstrated significant antibacterial and antifungal effects, indicating its utility in developing new antimicrobial strategies (Banoji et al., 2022). This research area is critical given the rising concern over antibiotic-resistant pathogens.

Antiviral and Anticancer Potential

Research into N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)anilines, compounds related to the target molecule, has shown promising antiviral activity against respiratory syncytial virus (RSV), highlighting the potential of these derivatives in designing new antiviral drugs (Fioravanti et al., 2015). Additionally, the exploration of these compounds for anticancer activity reflects the ongoing search for more effective and targeted cancer therapies.

Fluorescence and Imaging Applications

Some derivatives of "4-chloro-N-{[5-methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}aniline" exhibit fluorescence properties, suggesting potential applications in biological imaging and as fluorescence probes. The ability of these compounds to exhibit emissions in the redshift region opens up possibilities for their use in visualizing biological processes at the molecular level (Yang et al., 2004).